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Compound of Interest

Compound Name: 2-Methylthiophene

Cat. No.: B7883307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 2-Methylthiophene,

intended for use by professionals in research and drug development. The following sections

detail the compound's properties, hazards, handling procedures, and emergency protocols,

with quantitative data presented in structured tables and key processes visualized through

diagrams.

Chemical and Physical Properties
2-Methylthiophene is a colorless to light yellow liquid.[1][2] A summary of its key physical and

chemical properties is provided in the table below.
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Property Value Reference(s)

Molecular Formula C5H6S [3]

Molecular Weight 98.17 g/mol [4]

CAS Number 554-14-3 [4]

Appearance
Clear, colorless to light yellow

liquid
[1][2][4][5]

Boiling Point 112-113 °C at 760 mmHg [1][3][4]

Melting Point -63 °C [3][4]

Flash Point 7 °C (44.6 °F) - Closed Cup [1][6]

Density 1.014 g/mL at 25 °C [1][3]

Vapor Pressure
24.9 - 47.6 mmHg at 25-37.7

°C
[4][5][7]

Solubility in Water
112.6 mg/L at 25 °C

(immiscible)
[1][4]

Refractive Index 1.52 at 20 °C [3]

Hazard Identification and Classification
2-Methylthiophene is classified as a hazardous substance. It is a highly flammable liquid and

vapor and is harmful if swallowed, in contact with skin, or if inhaled.[4][8]

GHS Hazard Classification
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Hazard Class Hazard Category
GHS Hazard
Statement

Reference(s)

Flammable Liquids Category 2

H225: Highly

flammable liquid and

vapor

[4][7]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[4][8]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[4][8]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[4][8]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[6]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[6]

GHS pictograms associated with 2-Methylthiophene include the flame symbol (GHS02) and

the exclamation mark (GHS07).[7]

Toxicology and Exposure Limits
Exposure to 2-Methylthiophene can cause irritation to the eyes, skin, and respiratory system.

[6] Inhalation of high concentrations of vapor may lead to symptoms such as headache,

dizziness, tiredness, nausea, and vomiting.[6]

Acute Toxicity Data
Route of Exposure Species Value Reference(s)

Oral Rat LD50 = 3200 mg/kg [6]

Inhalation Mouse
LC50 = 11,500

mg/m³/2hr
[5]
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Occupational Exposure Limits
Currently, there are no established occupational exposure limits (PEL, REL, TLV) for 2-
Methylthiophene from major regulatory bodies such as OSHA, NIOSH, or ACGIH.[9][10][11]

[12][13]

Experimental Protocols
Detailed experimental protocols for the specific toxicity studies on 2-Methylthiophene are not

readily available in the public domain. However, the methodologies likely followed the

standardized OECD Guidelines for the Testing of Chemicals.

Probable Methodology for Acute Oral Toxicity (LD50)
The acute oral toxicity of 2-Methylthiophene in rats was likely determined following a protocol

similar to OECD Guideline 401, 420, 423, or 425. A generalized procedure would involve:

Animal Selection: Healthy, young adult rats of a single strain would be used.

Dosage: A range of doses of 2-Methylthiophene would be administered orally via gavage to

different groups of animals.

Observation: Animals would be observed for signs of toxicity and mortality over a period of at

least 14 days.

Data Analysis: The LD50 value, the dose estimated to be lethal to 50% of the animals, would

be calculated using appropriate statistical methods.

Probable Methodology for Acute Inhalation Toxicity
(LC50)
The acute inhalation toxicity in mice likely followed a protocol based on OECD Guideline 403. A

general outline of this methodology is as follows:

Animal Selection: Healthy, young adult mice would be used.

Exposure: Groups of animals would be exposed to various concentrations of 2-
Methylthiophene vapor in an inhalation chamber for a specified duration (e.g., 2 hours).
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Observation: The animals would be monitored for signs of toxicity and mortality during and

after the exposure period, for at least 14 days.

Data Analysis: The LC50 value, the concentration of the substance in the air that is lethal to

50% of the test animals, would be determined.

Handling and Storage
Handling

Use only in a well-ventilated area or under a chemical fume hood.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[2][6]

Use non-sparking tools and explosion-proof equipment.[2][6]

Take precautionary measures against static discharge.[2][6]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Keep in a designated flammables area.[2]

Protect from direct sunlight.[6]

Incompatible materials include strong oxidizing agents and strong bases.[2][6]

Personal Protective Equipment (PPE)
When handling 2-Methylthiophene, the following personal protective equipment is

recommended:

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin exposure.[2]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[2]

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]

In case of skin contact: Immediately wash off with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops or persists.[6]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[6]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately.[6]

Fire and Explosion Hazard Data
2-Methylthiophene is a highly flammable liquid and its vapors can form explosive mixtures

with air.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB2386865_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2386865_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
https://www.benchchem.com/product/b7883307?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7883307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Flash Point 7 °C (44.6 °F) - Closed Cup [6]

Flammability Limits Not available

Autoignition Temperature Not available

Suitable Extinguishing Media

Dry chemical, carbon dioxide,

alcohol-resistant foam. Water

spray may be used to cool

closed containers.

[2][6]

Unsuitable Extinguishing

Media
Water may be ineffective. [6]

Hazardous Combustion

Products

Carbon monoxide, carbon

dioxide, sulfur oxides.
[2][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Remove all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., dry sand or earth) and

place it in a chemical waste container. Use spark-proof tools and explosion-proof equipment.

[2][6]

Visualizations
Chemical Spill Response Workflow
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Initial Actions Assessment

Response

Major Spill Response
Evacuate Immediate Area Alert Supervisor & Safety Officer Isolate the Spill Area

Assess the Spill
(Size, Substance, Hazards)

Minor Spill?

Don Appropriate PPEYes

Contact Emergency Services

No

Contain the Spill
(Absorbent Materials)

Neutralize (if applicable) Clean Up Residue Decontaminate Area & Equipment Dispose of Waste Properly

Evacuate Building

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Chemical Risk Assessment Process
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Hazard Identification

Risk Evaluation

Control Measures

Review and Monitoring

Identify Chemical Hazards
(Physical, Health, Environmental)

Assess Exposure Potential
(Route, Duration, Frequency)

Characterize Risks
(Likelihood & Severity)

Determine Risk Level

Implement Control Measures
(Elimination, Substitution, Engineering,

Administrative, PPE)

If Unacceptable

Monitor Effectiveness of Controls

Review and Update Assessment Regularly

Re-evaluate

Click to download full resolution via product page

Caption: Logical process for conducting a chemical risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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